methyl 1-methyl-4-sulfamoyl-1H-pyrrole-2-carboxylate
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 1-methyl-4-sulfamoyl-1H-pyrrole-2-carboxylate involves the reaction of 1-methyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid with methanol in the presence of a dehydrating agent.", "Starting Materials": [ "1-methyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid", "Methanol", "Dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide)" ], "Reaction": [ "1. Dissolve 1-methyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid in methanol.", "2. Add a dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide) to the reaction mixture.", "3. Heat the reaction mixture under reflux for several hours.", "4. Allow the reaction mixture to cool to room temperature.", "5. Add water to the reaction mixture to quench the excess dehydrating agent.", "6. Extract the product with a suitable organic solvent (e.g. ethyl acetate).", "7. Dry the organic layer over anhydrous sodium sulfate.", "8. Concentrate the organic layer under reduced pressure to obtain the crude product.", "9. Purify the crude product by column chromatography using a suitable eluent (e.g. hexane/ethyl acetate).", "10. Characterize the purified product by spectroscopic methods (e.g. NMR, IR, MS)." ] } | |
CAS RN |
1490224-00-4 |
Product Name |
methyl 1-methyl-4-sulfamoyl-1H-pyrrole-2-carboxylate |
Molecular Formula |
C7H10N2O4S |
Molecular Weight |
218.2 |
Purity |
95 |
Origin of Product |
United States |
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